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Compound of Interest

Compound Name: Prallethrin

Cat. No.: B1678036

Essential Safety and Handling Guide for
Prallethrin

This document provides crucial safety protocols and logistical information for the handling and
disposal of Prallethrin in a laboratory setting. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
operations and minimize exposure risks.

Hazard Identification and Classification

Prallethrin is a synthetic pyrethroid insecticide.[1] It is classified as a hazardous substance
requiring careful handling.[2] The primary hazards include toxicity upon inhalation and
ingestion, and significant environmental toxicity, particularly to aquatic life.[3][4][5]
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Hazard Classification Data
Signal Word DANGER
CAS Number 23031-36-9

GHS Hazard Statements

H302: Harmful if swallowed H331: Toxic if
inhaled H410: Very toxic to aquatic life with long

lasting effects

Precautionary Statements

P261: Avoid breathing vapor/spray P270: Do not
eat, drink or smoke when using this product
P273: Avoid release to the environment P405:
Store locked up P501: Dispose of
contents/container in accordance with national

regulations

Personal Protective Equipment (PPE)

The use of appropriate PPE is the final and critical line of defense against pesticide exposure.
The selection of PPE must be based on the potential for exposure during specific handling

procedures.
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Protection Type

Required PPE

Specifications and
Guidelines

Respiratory Protection

NIOSH-approved respirator

A respirator is required if
ventilation is inadequate or
during lengthy exposures.
Always use a respirator when
handling highly toxic
pesticides. For Prallethrin, a
Type A-P filter of sufficient

capacity is recommended.

Eye and Face Protection

Tight-fitting safety goggles or a

face shield

Wear safety glasses with brow
and side shields for low-
exposure situations. Use
goggles or a full-face shield
when pouring, mixing, or if

there is a risk of splashing.

Hand Protection

Chemical-resistant gloves

Unlined, elbow-length gloves
made of nitrile, butyl, or
neoprene offer good
protection. Do not use leather
or cotton gloves as they

absorb chemicals.

Body Protection

Chemical-resistant coveralls or

protective suit

Wear a clean, dry protective
suit over regular work clothes,
covering the entire body from
wrists to ankles. If there is a
risk of spray or liquid wetting
through, waterproof coveralls

or an apron should be used.

Footwear

Chemical-resistant boots

Pant legs should be worn
outside of boots to prevent
pesticides from entering. Never

wear leather or canvas shoes.
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Operational Plan: Step-by-Step Handling
Procedures

3.1 Pre-Handling and Preparation

» Engineering Controls: Work in a well-ventilated area. Use process enclosures or local
exhaust ventilation to control airborne levels below exposure limits.

o PPE Check: Before handling, inspect all PPE for damage. Ensure respirators have a proper
seal.

» Review Safety Data Sheet (SDS): Always review the most current SDS for Prallethrin
before use.

3.2 Safe Handling
» Avoid Contact: Avoid all personal contact, including inhalation of vapors or spray.

o General Hygiene: Do not eat, drink, or smoke in handling areas. Wash hands and exposed
skin thoroughly with soap and water after handling and before breaks.

¢ Clothing: Do not allow clothing wet with the material to remain in contact with skin. Remove
any contaminated clothing immediately and launder it separately before reuse.

3.3 Storage

o Container: Store Prallethrin in its original, tightly sealed container in a cool, dry, and well-
ventilated place.

e Security: The storage area must be locked and secured.

e Incompatibilities: Store away from foodstuffs, oxidizing agents, alkalis, and strong acids.
Prallethrin is sensitive to light, heat, moisture, and air.

Emergency Procedures

4.1 First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Move the affected person to fresh air and keep
them at rest. If breathing is difficult or stops,
provide artificial respiration or oxygen. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Flush the affected skin and hair with running
water and soap for at least 15 minutes. Seek

medical attention if irritation occurs.

Eye Contact

Immediately hold eyelids apart and flush the eye
continuously with running water for at least 15

minutes. Seek medical attention.

Ingestion

Rinse mouth thoroughly with water. Do NOT
induce vomiting. Call a Poison Center or doctor
immediately. Never give anything by mouth to

an unconscious person.

4.2 Spill Response In the event of a spill, follow a structured response plan to ensure safety

and minimize environmental contamination.
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Initial Response
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\
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Steps
A\

Dispose of Waste According
to Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a Prallethrin spill.
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For large spills, absorb the material with non-combustible material like sand or vermiculite.
Collect the spillage and place it in suitable, sealed, and labeled waste disposal containers. It is
crucial to prevent the material from entering drains or watercourses.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure safety.
5.1 Waste Material

o Waste Prallethrin and contaminated absorbent materials are considered hazardous waste
and must be disposed of accordingly.

o Disposal must be handled in accordance with all local, state, and federal regulations. Do not
dispose of undiluted chemicals on site.

5.2 Container Disposal
» Never reuse empty insecticide containers.

» Containers should be triple or pressure rinsed before disposal. The rinsing water should be
collected and used to dilute the next application or disposed of as hazardous waste.

e Puncture or break the containers to prevent reuse and dispose of them at an authorized
landfill or through a designated recycler.

Toxicological and Physical Data

This data is provided for reference to underscore the material's hazards.
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Parameter Value Species
Acute Oral LD50 460 - 640 mg/kg Rat
Acute Dermal LD50 >2000 mg/kg Rat
Acute Inhalation LC50 0.288 - 0.47 mg/L (4h) Rat
Physical Properties Value

Flash Point 139 °C

Autoignition Temperature 354 °C

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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